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Compound of Interest

15-0x0-11Z,13E-eicosadienoic
Compound Name: ]
acid

Cat. No.: B009031

For Immediate Reference: Researchers, scientists, and drug development professionals must
handle 15-0x0-11Z,13E-eicosadienoic acid, often supplied in an ethanol solution, with
stringent safety measures due to its flammable nature and potential for serious eye irritation.
Disposal must adhere to hazardous waste protocols.

This guide provides essential safety and disposal information for 15-ox0-11Z,13E-
eicosadienoic acid (CAS Number: 105835-44-7), a compound frequently utilized in research.
The following procedures are designed to ensure the safety of laboratory personnel and
compliance with standard environmental regulations.

Chemical and Physical Properties Overview

A summary of key quantitative data for 15-o0x0-11Z,13E-eicosadienoic acid is presented
below for easy reference.
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Property Value

Molecular Formula C20H3403[1][2][3]
Molecular Weight 322.5 g/mol [1][2][3]
Purity >95%[1][2]

Supplied As A solution in ethanol[1][2]
Storage Temperature -80°C[2]

UV/Vis Maximum Amax: 234 nm[2]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) for 15-OxoEDE (a synonym for 15-o0x0-11Z,13E-
eicosadienoic acid), the product, as a solution in ethanol, is classified as a highly flammable
liquid and vapor (H225) and causes serious eye irritation (H319).[4]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin Protection: A lab coat should be worn. Avoid prolonged or repeated skin exposure.[4]

Respiratory Protection: Not typically required if handled correctly in a well-ventilated area.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Handling:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[4]

» Keep the container tightly closed.[4]

e Use only non-sparking tools and take precautionary measures against static discharge.[4]
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e Ground and bond container and receiving equipment.[4]
e Wash hands thoroughly after handling.[4]

Step-by-Step Disposal Procedure

The disposal of 15-0x0-11Z,13E-eicosadienoic acid and its containers must be managed as
hazardous waste. Adherence to institutional and local environmental regulations is paramount.

o Waste Identification:

o Label the waste clearly as "Hazardous Waste" and include the full chemical name: "15-
0xo0-11Z,13E-eicosadienoic acid in ethanol."[5] Do not use abbreviations.[5]

o This material is considered hazardous due to its flammability and potential as an eye
irritant.[4]

» Waste Collection and Storage:

o Collect waste in a designated, compatible container that is in good condition with a secure
lid.[5]

o The container must be kept closed except when adding waste.[5]

o Store the hazardous waste in a designated satellite accumulation area near the point of
generation.[6]

o Segregate this flammable waste from incompatible materials, particularly oxidizers.[7]
o Disposal of Empty Containers:

o Empty containers that held this substance should be treated as hazardous waste unless
properly decontaminated.

o To decontaminate, triple-rinse the container with a suitable solvent.[5][6] The rinsate must
be collected and disposed of as hazardous waste.[5]
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o After triple-rinsing and air-drying in a ventilated area (like a chemical fume hood), the
container may be disposed of as regular laboratory trash, provided all hazardous markings

are removed or defaced.[6]

e Scheduling Waste Pick-up:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pick-up for the hazardous waste.[5] Do not dispose of this chemical down the drain.[5]

Spill Management

In the event of a spill, the flammable nature of the ethanol solution requires immediate and

careful attention.

o Extinguishing Media: Use CO2, extinguishing powder, or water spray for small fires. For
larger fires, use water spray or alcohol-resistant foam.[4]

e Cleanup:

o

Remove all sources of ignition.

Ventilate the area.

o

[¢]

Absorb the spill with an inert, non-combustible material.

Collect the absorbed material and place it in a sealed container for disposal as hazardous

[¢]

waste.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough
review of the complete Safety Data Sheet (SDS) provided by the supplier and your institution's
specific safety and disposal protocols.

Logical Workflow for Safe Handling and Disposal
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Safe Handling
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Disposal Procedure

Identify as Flammable
Hazardous Waste

Collect in a Labeled,
Compatible Container

i

Store in Designated Area
Segregated from Incompatibles

(Contact EHS for Pickup)

- J

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 15-ox0-11Z,13E-eicosadienoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for 15-oxo-
11Z,13E-eicosadienoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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